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Compound of Interest

Compound Name: Palatinose

Cat. No.: B3434673

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for
investigating the fermentation of Palatinose (isomaltulose) by the gut microbiota. The
methodologies cover in vitro fermentation models, microbial community analysis, and
metabolite profiling, particularly focusing on short-chain fatty acids (SCFAS).

Introduction

Palatinose™, a structural isomer of sucrose, is a slow-release carbohydrate that is fully
digestible in the small intestine. However, its slower hydrolysis rate may allow a portion to
reach the colon and be fermented by the resident microbiota. Understanding the impact of
Palatinose on the composition and metabolic activity of the gut microbiome is crucial for
evaluating its potential as a beneficial carbohydrate. These protocols outline the necessary
steps to assess Palatinose fermentation and its effects on the gut microbial ecosystem.

Experimental Workflow Overview

The following diagram illustrates the general workflow for studying Palatinose fermentation by
gut microbiota, from initial in vitro fermentation to downstream analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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